N-benzyl-5-oxo-1-(2-(4-(phenylsulfonyl)piperazin-1-yl)ethyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-[2-[4-(benzenesulfonyl)piperazin-1-yl]ethyl]-N-benzyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H30N4O4S/c29-23-17-21(24(30)25-18-20-7-3-1-4-8-20)19-27(23)14-11-26-12-15-28(16-13-26)33(31,32)22-9-5-2-6-10-22/h1-10,21H,11-19H2,(H,25,30)
• InChI Key: YDUXYHBVVSGOEA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2CC(CC2=O)C(=O)NCC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H30N4O4S
• Molecular Weight: 470.6 g/mol

Description

N-benzyl-5-oxo-1-(2-(4-(phenylsulfonyl)piperazin-1-yl)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H30N4O4S and its molecular weight is 470.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymerase Enzyme Inhibition in Hepatitis C Virus

N-benzyl-5-oxo-1-(2-(4-(phenylsulfonyl)piperazin-1-yl)ethyl)pyrrolidine-3-carboxamide derivatives have been investigated as potent inhibitors of the NS5B polymerase enzyme of the hepatitis C virus, showing significant replicon activities against HCV genotypes (Gentles et al., 2011).

Anti-Bacterial Properties

Compounds with a similar structure have been synthesized and demonstrated moderate to significant anti-bacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Binding Affinity for 5-HT1A Receptors

These derivatives have been studied for their binding affinity to 5-HT1A receptors, which is crucial for developing radioiodinated antagonists for in vivo imaging of 5-HT1A receptors with SPECT (Zhuang et al., 1998).

In Vitro Oxidative Metabolism in Novel Antidepressant Research

These compounds have been part of a study to understand the in vitro oxidative metabolism of novel antidepressants, contributing to the development of new therapeutic agents (Hvenegaard et al., 2012).

Anti-HIV Activity

Their derivatives have been evaluated for anti-HIV activity in MT-4 cells, contributing to research on non-nucleoside reverse transcriptase inhibitors (Al-Masoudi et al., 2007).

Capillary Electrophoresis in Drug Analysis

These compounds have been used in the development of nonaqueous capillary electrophoretic separation methods for drug analysis, enhancing the precision of pharmaceutical quality control (Ye et al., 2012).

Potential Antipsychotic Agents

Their analogues have been explored as potential antipsychotic agents, especially focusing on their binding to dopamine and serotonin receptors (Norman et al., 1996).